

Mitratapide in Canine Weight Management: A Comparative Analysis of Clinical Trial Data

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Mitratapide

Cat. No.: B1677210

[Get Quote](#)

For researchers, scientists, and drug development professionals, this guide provides a comprehensive statistical analysis of **Mitratapide**'s efficacy in promoting weight loss in canines, based on available clinical trial data. This document objectively compares the performance of **Mitratapide** with control groups and details the experimental protocols of key studies.

Mitratapide, a microsomal triglyceride transfer protein (MTP) inhibitor, has been investigated as a pharmacological aid for weight management in obese dogs.^[1] Its primary mechanism of action involves blocking the MTP, which is crucial for the absorption of dietary lipids in the intestines. This inhibition leads to reduced fat absorption and is also thought to trigger satiety signals.^{[2][3]} This guide synthesizes data from key clinical trials to evaluate its effectiveness.

Comparative Efficacy of Mitratapide

Clinical trials have demonstrated that **Mitratapide** can induce weight loss in obese dogs. The primary comparison in these studies has been against control groups receiving either a placebo or a specific diet alone.

Key Clinical Trial Data

Study	Treatment Group	Control Group	Mean Weight Loss (%)	Mean Body Fat Loss (%)	Study Duration
Dobenecker et al. (2009) [3][4]	Mitratapide (0.63 mg/kg/day)	N/A (single-group study)	14.2%	41.6%	8 weeks
Unnamed Study (2014) [2][5]	Mitratapide + Low-Fat High-Fibre Diet	Low-Fat High-Fibre Diet Only	16.1%	Not Reported	85 days
Janssen Field Study (USA & UK, 2006)[6]	Mitratapide	Placebo	~8%	Not Reported	8 weeks

In a study by Dobenecker et al. (2009), obese Beagles treated with **Mitratapide** showed a significant average weight loss of 14.2% and a remarkable 41.6% reduction in body fat mass. [3][4] Another study found that while a low-fat, high-fiber diet alone was effective, the addition of **Mitratapide** did not result in a statistically significant greater weight loss; the **Mitratapide** group lost 16.1% of their body weight compared to 16.8% in the diet-only group. [2][5] However, this study did note that the **Mitratapide** group showed significant improvements in other health markers like diastolic blood pressure and total cholesterol. [2][5] A large field study demonstrated an approximate 8% weight loss in the **Mitratapide** group compared to a control group. [6]

Experimental Protocols

The methodologies employed in these key studies provide a framework for understanding the conditions under which **Mitratapide** was evaluated.

Dobenecker et al. (2009)

- Study Design: A single-group study to assess the effect of **Mitratapide** on body composition.
- Animal Population: Obese Beagle dogs.


- Dosage and Administration: **Mitratapide** was administered orally at a dose of 0.63 mg/kg/day.[3] The treatment schedule consisted of two 21-day periods of medication separated by a 14-day period without treatment.[3]
- Diet: During the initial three weeks of treatment, the dogs had ad libitum access to a standard dry feed for three hours a day.[3]
- Measurements: Body weight, pelvic circumference, and body composition (using dual-energy X-ray absorptiometry - DEXA) were measured before and after the treatment period. A glucose tolerance test was also performed.[3][4]

Unnamed Study (2014)

- Study Design: A randomized, controlled study.
- Animal Population: 36 obese client-owned dogs of various breeds.[2][5]
- Treatment Groups:
 - Intervention Group (n=19): Received **Mitratapide** and were fed a low-fat, high-fiber diet.[2][5]
 - Control Group (n=17): Fed the same low-fat, high-fiber diet.[2][5]
- Study Duration: 85 days.[2][5]
- Measurements: Body weight, body condition score, heart rate, blood pressure, and various metabolic parameters including total cholesterol, triglycerides, and glucose levels were measured at the start and end of the study.[2][5]


Visualizing the Process

To better understand the workflow of these clinical trials and the mechanism of action of **Mitratapide**, the following diagrams are provided.



[Click to download full resolution via product page](#)

Diagram 1: Mitratapide's Mechanism of Action



[Click to download full resolution via product page](#)

Diagram 2: Generalized Clinical Trial Workflow

It is important to note that **Mitratapide** (brand name Yarvitan) has been withdrawn from the market in the European Union at the request of the marketing authorization holder.^{[1][7]}

Common side effects observed in clinical trials included vomiting, diarrhea or softened stools, and decreased appetite.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Mitratapide - Wikipedia [en.wikipedia.org]
- 2. Effects of Low-Fat High-Fibre Diet and Mitratapide on Body Weight Reduction, Blood Pressure and Metabolic Parameters in Obese Dogs - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Effect of mitratapide on body composition, body measurements and glucose tolerance in obese Beagles - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Effect of mitratapide on body composition, body measurements and glucose tolerance in obese Beagles - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Effects of Low-Fat High-Fibre Diet and Mitratapide on Body Weight Reduction, Blood Pressure and Metabolic Parameters in Obese Dogs [jstage.jst.go.jp]
- 6. Orion introduces a medicine for treating obese dogs [orionpharma.com]
- 7. vetlexicon.com [vetlexicon.com]
- 8. ema.europa.eu [ema.europa.eu]
- To cite this document: BenchChem. [Mitratapide in Canine Weight Management: A Comparative Analysis of Clinical Trial Data]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1677210#statistical-analysis-of-weight-loss-in-mitratapide-clinical-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com